Inorganic–organic hybrid materials incorporating primary cyclic ammonium cations: The lead iodide series†

CrystEngComm Pub Date: 2007-01-08 DOI: 10.1039/B618196A

Abstract

Six inorganic–organic hybrids have been synthesized and characterised by single-crystal X-ray diffraction experiments. The inorganic component is based on lead(II) iodide units and the organic component various cyclic hydrocarbons with only a primary ammonium group as a ring substituent. If the organic component is cyclopropylammonium, cyclobutylammonium, cyclopentylammonium and cyclohexylammonium, the inorganic motif observed is based on the cubic perovskite structure type and consists of 2-D layers of corner-sharing octahedra, in the ratio of 1 ∶ 2 inorganic–organic. lead(II) iodide and cycloheptylammonium combined to give 1-D chains of corner-sharing lead iodide octahedra and similarly, lead(II) iodide and cyclooctylammonium gave 1-D chains of face-sharing octahedra. A quantitative measure of the steric effects of the size of the cyclic rings on the tilting of the inorganic layers is proposed.

Graphical abstract: Inorganic–organic hybrid materials incorporating primary cyclic ammonium cations: The lead iodide series
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